N-(5,6-dihydro-4H-cyclopenta[c]isoxazol-3-yl)benzo[d]thiazole-6-carboxamide

• IUPAC Name: N-(5,6-dihydro-4H-cyclopenta[c][1,2]oxazol-3-yl)-1,3-benzothiazole-6-carboxamide
• InChI: InChI=1S/C14H11N3O2S/c18-13(8-4-5-11-12(6-8)20-7-15-11)16-14-9-2-1-3-10(9)17-19-14/h4-7H,1-3H2,(H,16,18)
• InChI Key: MWHQGIDTQVRZOG-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(ON=C2C1)NC(=O)C3=CC4=C(C=C3)N=CS4
• Molecular Formula: C14H11N3O2S
• Molecular Weight: 285.32 g/mol

Description

Synthesis Analysis

The synthesis of this compound involves the cyclization of propargylic N-hydroxycarbamates and N-alkoxycarbonyl amino ethers via a Pt-carbene intermediate to differentially substituted regioisomeric isoxazoles.

Molecular Structure Analysis

The molecular structure of this compound includes a five-membered heterocyclic moiety, isoxazole, which has one oxygen atom and one nitrogen atom at adjacent positions. The substitution of various groups on the isoxazole ring imparts different activity.

Chemical Reactions Analysis

The primary activated nitro compounds condensed with alkenes to give isoxazolines and with alkynes to give isoxazoles in chloroform in the presence of 1,4-diazabicyclo [2.2.2]octane or other suitable N-bases via 1,3-dipolar cycloaddition.

Scientific Research Applications

Antibacterial and Antifungal Agents

Research on analogs similar to N-(5,6-dihydro-4H-cyclopenta[c]isoxazol-3-yl)benzo[d]thiazole-6-carboxamide shows promising antibacterial activity. Palkar et al. (2017) synthesized novel analogs that displayed significant activity against Staphylococcus aureus and Bacillus subtilis, highlighting their potential as antibacterial agents (Palkar et al., 2017). Similarly, compounds synthesized by Narayana et al. (2004) demonstrated potential antifungal properties, indicating the broad-spectrum antimicrobial applications of such chemicals (Narayana et al., 2004).

Drug Discovery and Medicinal Chemistry

Compounds containing benzo[d]thiazole moieties are frequently explored for their therapeutic potential. Zhang et al. (2017) evaluated a series of benzo[d]thiazole-2-carboxamide derivatives as potential epidermal growth factor receptor (EGFR) inhibitors, showcasing the importance of such structures in developing cancer therapies (Zhang et al., 2017). This aligns with Yoshida et al. (2005), who designed derivatives with significant in vivo inhibitory effects on tumor growth, further underscoring the role of benzo[d]thiazole structures in anticancer drug design (Yoshida et al., 2005).

Carbonic Anhydrase Inhibition

Isoxazole and benzothiazole derivatives have been identified as potent inhibitors of carbonic anhydrase isoforms, relevant for conditions like glaucoma and neuropathic pain. Ulus et al. (2016) and Altug et al. (2017) highlight the efficacy of such compounds against various human carbonic anhydrase isoforms, indicating their potential in treating diseases associated with these enzymes (Ulus et al., 2016), (Altug et al., 2017).